3-(2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
Overview
Description
3-(2,5-dihydro-1H-pyrrol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymer Synthesis and Material Science
A benzoic acid derivative was synthesized and used in the creation of complex compounds exhibiting a smectic A liquid crystal phase. These compounds were effectively photopolymerized while maintaining their multilayered structures (Kishikawa, Hirai, & Kohmoto, 2008).
Coordination Chemistry and Photophysics
Lanthanide-based coordination polymers were synthesized using derivatives of 3,5-dihydroxy benzoic acid. These complexes, with benzoate ligands acting as light-harvesting chromophores, demonstrated interesting photophysical properties (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Fluorescent Sensing
A pyrrole-substituted benzoic acid showed switchable emission properties in the solid state, enabling its use as a rapid, sensitive fluorescent sensor for primary amine detection (Han et al., 2013).
Luminescence and Magnetic Studies
Studies on 3-pyridin-yl-benzoic acid-based lanthanide coordination complexes revealed their potential for luminescence and magnetic applications, demonstrating varied structural arrays and properties (Hou et al., 2013).
Crystallography and Molecular Networks
Benzoic acid derivatives, including pyrrolidin-1-ium-2-carboxylate, were studied for their potential in non-centrosymmetric co-crystallization, leading to insights into crystal structures and molecular networks (Chesna et al., 2017).
Antifolate Research
Classical and nonclassical antifolate compounds were synthesized from benzoic acid derivatives for potential use as dihydrofolate reductase inhibitors and antitumor agents (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).
Properties
IUPAC Name |
3-(2,5-dihydropyrrol-1-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c13-11(14)9-4-3-5-10(8-9)12-6-1-2-7-12/h1-5,8H,6-7H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGUZZPNZESYTHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCN1C2=CC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.